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Compound of Interest

Compound Name:
Adamantan-1-ylmethyl-methyl-

amine

Cat. No.: B111965 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling specialized chemical compounds like Adamantan-1-
ylmethyl-methyl-amine. This guide provides essential, immediate safety and logistical

information, including operational and disposal plans, to foster a secure research environment.

Chemical Identifier:

Name: Adamantan-1-ylmethyl-methyl-amine[1]

CAS Number: 153461-22-4[1]

Molecular Formula: C12H21N[2]

Primary Hazards:

Causes skin irritation (H315)[1][2]

Causes serious eye damage/irritation (H318/H319)[1][2]

May cause respiratory irritation (H335)[1][2]
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The selection of appropriate Personal Protective Equipment (PPE) is the first line of defense

against chemical exposure. The following table summarizes the recommended PPE for

handling Adamantan-1-ylmethyl-methyl-amine.

Body Part
Personal Protective

Equipment
Specifications and Rationale

Hands Chemical-resistant gloves

Nitrile, neoprene, or butyl

rubber gloves are

recommended to prevent skin

contact. Inspect gloves before

each use and change them

immediately if contact with the

chemical occurs.[3][4]

Eyes & Face

Safety glasses with side

shields or chemical splash

goggles

Essential for protecting eyes

from splashes. A face shield

should be worn over safety

glasses during procedures with

a high risk of splashing or

exothermic reactions.[3][5]

Body Laboratory coat

A standard lab coat is suitable

for minor tasks. For

procedures with a higher risk

of splashes, an acid-resistant

apron over the lab coat is

recommended.[3][5]

Respiratory
Use in a well-ventilated area or

under a chemical fume hood

Engineering controls like fume

hoods are the primary method

to control inhalation exposure.

If these are not sufficient, a

NIOSH-approved respirator

may be required.[3][6]

Operational Plan: Handling and Storage
Adherence to a strict operational plan minimizes the risk of exposure and accidents.
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Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is worn correctly. Work should be

conducted in a well-ventilated area, preferably within a chemical fume hood.[1]

Dispensing: Avoid generating dust or aerosols. When transferring the chemical, use

appropriate tools and techniques to minimize splashes or spills.

General Practices: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly with

soap and water after handling the chemical.[1] Contaminated work clothes should be

laundered separately.[1]

Storage:

Store in a cool, dry, and well-ventilated place.[7]

Keep the container tightly closed when not in use.[1][7]

Store locked up.[1]

Use polyethylene or polypropylene containers as recommended by the manufacturer.[1]

Emergency and Disposal Plan
Spill Response:

Immediate Action: Evacuate the area if the spill is large or in a poorly ventilated space.[7]

Containment: For small spills, contain and absorb the spill with inert material such as sand,

earth, or vermiculite.[1]

Clean-up: Wearing appropriate PPE, collect the absorbed material and place it in a suitable,

labeled container for waste disposal.[1]

Decontamination: Wash the spill area thoroughly. Prevent runoff from entering drains.[1]

First Aid:
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Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Seek immediate medical attention.[8]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing. If skin irritation occurs, get medical advice/attention.[1][7]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a

physician.[7]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and consult a physician.[7][8]

Disposal Plan:

Dispose of the chemical and its container in accordance with local, state, and federal

regulations.[1]

Offer surplus and non-recyclable solutions to a licensed disposal company.[7]

The material can be dissolved or mixed with a combustible solvent and burned in a chemical

incinerator equipped with an afterburner and scrubber.[7]

Do not mix with other waste. Handle uncleaned containers as you would the product itself.[7]

Workflow for Safe Handling and Disposal
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Caption: Workflow for the safe handling and disposal of Adamantan-1-ylmethyl-methyl-
amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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